Cas no 1688-85-3 (1H-Purine-6,8-dione,2-amino-7,9-dihydro-7-methyl-)

• Product Name: 1H-Purine-6,8-dione,2-amino-7,9-dihydro-7-methyl-
• CAS No: 1688-85-3
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• CID: 227704
• PubChem ID: 135464078
• Update Time: 2025-04-19

1H-Purine-6,8-dione,2-amino-7,9-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-6,8-dione,2-amino-7,9-dihydro-7-methyl-
• 2-amino-7-methyl-3,9-dihydropurine-6,8-dione
• 2-Amino-6,8-dihydroxy-7-methylpurin
• 2-amino-7-methyl-7,9-dihydro-1H-purine-6,8-dione
• 2-Amino-7-methylpurin-6,8-diol
• 8-Hydroxy-7-methylguanine
• AC1L7C52
• CHEBI:74064
• CTK4D3132
• HMDB06037
• NSC207864
• SureCN6854343
• SureCN8668761
• Q27144377
• 8-Oxy-7-methylguanin
• 7-methyl-8-hydroxyguanine
• SCHEMBL6854343
• SCHEMBL21594798
• DTXSID90308704
• 2-amino-7-methyl-6,7,8,9-tetrahydro-3H-purine-6,8-dione
• 2-amino-7-methyl-1,9-dihydropurine-6,8-dione
• NSC 207864
• 2-amino-7-methyl-7,9-dihydro-3H-purine-6,8-dione
• NSC-207864
• SCHEMBL8668761
• CID 308075
• 1688-85-3

• Inchi： 1S/C6H7N5O2/c1-11-2-3(9-6(11)13)8-5(7)10-4(2)12/h1H3,(H4,7,8,9,10,12,13)
• InChI Key： VHPXSVXJBWZORQ-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(C(NC(N)=N2)=O)N1C

Computed Properties

• Exact Mass: 181.06011
• Monoisotopic Mass: 181.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 2.06
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.929
• PSA: 99.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines